1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-N-(3,4-dimethylphenyl)-3-piperidinamine

• IUPAC Name: [3-(3,4-dimethylanilino)piperidin-1-yl]-(3,5-dimethyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C19H25N3O2/c1-12-7-8-16(10-13(12)2)20-17-6-5-9-22(11-17)19(23)18-14(3)21-24-15(18)4/h7-8,10,17,20H,5-6,9,11H2,1-4H3
• InChI Key: BPUIEKPAOWERJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=C(ON=C3C)C)C
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-N-(3,4-dimethylphenyl)-3-piperidinamine, also known as DPCPX, is a selective antagonist for the adenosine A1 receptor. This compound has been widely used in scientific research to investigate the role of adenosine receptors in various physiological and pathological processes.

Mechanism of Action

1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-N-(3,4-dimethylphenyl)-3-piperidinamine acts as a selective antagonist for the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. By blocking the binding of adenosine to this receptor, this compound inhibits the downstream signaling pathways that are activated by adenosine.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of neurotransmitter release, the modulation of ion channel activity, and the regulation of blood flow and metabolism in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-N-(3,4-dimethylphenyl)-3-piperidinamine in lab experiments is its high selectivity for the adenosine A1 receptor, which allows for specific targeting of this receptor without affecting other adenosine receptor subtypes. However, limitations of using this compound include its relatively low potency and the potential for off-target effects at high concentrations.

Future Directions

Future research directions for 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-N-(3,4-dimethylphenyl)-3-piperidinamine include the investigation of its potential therapeutic applications in the treatment of neurological and cardiovascular disorders, as well as the development of more potent and selective adenosine A1 receptor antagonists for use in scientific research and clinical practice. Additionally, further studies are needed to elucidate the precise mechanisms by which this compound exerts its effects on the adenosine A1 receptor and downstream signaling pathways.

Synthesis Methods

The synthesis of 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-N-(3,4-dimethylphenyl)-3-piperidinamine involves several steps, starting with the reaction of 3,5-dimethyl-4-isoxazolecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(3,4-dimethylphenyl)piperidin-3-amine in the presence of a base to yield this compound.

Scientific Research Applications

1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-N-(3,4-dimethylphenyl)-3-piperidinamine has been extensively used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of conditions such as Parkinson's disease, ischemia-reperfusion injury, and epilepsy.